Cas no 15166-70-8 (3-Hydroxy-3-methylpyrrolidin-2-one)

• Product Name: 3-Hydroxy-3-methylpyrrolidin-2-one
• CAS No: 15166-70-8
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD19222034
• CID: 4823096
• Update Time: 2025-05-21

3-Hydroxy-3-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-methylpyrrolidin-2-one
• 2-Pyrrolidinone, 3-hydroxy-3-methyl-
• 3-Hydroxy-3-methylpyrrolidin-2-one

• MDL： MFCD19222034
• Inchi： 1S/C5H9NO2/c1-5(8)2-3-6-4(5)7/h8H,2-3H2,1H3,(H,6,7)
• InChI Key： OWGJCVMFEQELOK-UHFFFAOYSA-N
• SMILES： OC1(C)C(NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 3-Hydroxy-3-methylpyrrolidin-2-one

3-Hydroxy-3-methylpyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No 15166-70-8, commonly known as 3-Hydroxy-3-methylpyrrolidin-2-one, is a significant molecule in the field of organic chemistry. This compound belongs to the class of cyclic ketones and is characterized by its unique structure, which includes a pyrrolidinone ring with hydroxyl and methyl substituents. The molecule's structure contributes to its versatile chemical properties, making it a valuable compound in various applications.

3-Hydroxy-3-methylpyrrolidin-2-one has been extensively studied for its role as an intermediate in the synthesis of bioactive compounds. Recent research has highlighted its potential in the development of novel drugs targeting various therapeutic areas, including neurodegenerative diseases and cancer. The compound's ability to undergo multiple chemical transformations, such as oxidation, reduction, and cyclization reactions, makes it a versatile building block in organic synthesis.

One of the most notable advancements involving 3-Hydroxy-3-methylpyrrolidin-2-one is its application in the synthesis of beta-lactam antibiotics. Researchers have demonstrated that this compound can serve as a key intermediate in the construction of these antibiotics, which are critical for treating bacterial infections. The molecule's role in this context underscores its importance in pharmaceutical chemistry and highlights its potential for contributing to global health initiatives.

In addition to its pharmaceutical applications, 3-Hydroxy-3-methylpyrrolidin-2-one has also found use in the synthesis of agrochemicals. Recent studies have shown that derivatives of this compound exhibit promising activity as plant growth regulators and pesticides. These findings suggest that the molecule could play a pivotal role in sustainable agriculture by enhancing crop yields and protecting against pests.

The synthesis of 3-Hydroxy-3-methylpyrrolidin-2-one has been optimized through various methods, including enzymatic catalysis and microwave-assisted reactions. These advancements have not only improved the efficiency of production but also reduced environmental impact, aligning with current trends toward green chemistry. The development of eco-friendly synthesis routes for this compound is expected to further enhance its applicability across diverse industries.

From a structural perspective, 3-Hydroxy-3-methylpyrrolidin-2-one exhibits interesting stereochemical properties due to the presence of chiral centers within its framework. This characteristic has led to investigations into its enantioselective synthesis and applications in asymmetric catalysis. Researchers have successfully employed this compound as a chiral auxiliary in the construction of complex molecules, demonstrating its utility in enantioselective reactions.

The biological activity of 3-Hydroxy-3-methylpyrrolidin-2-one has been extensively explored, revealing its potential as a lead compound for drug discovery. Studies have shown that derivatives of this molecule exhibit anti-inflammatory, antioxidant, and anticancer activities. These findings underscore the importance of further research into the medicinal chemistry applications of this compound.

In conclusion, CAS No 15166-70-8, or 3-Hydroxy-3-methylpyrrolidin-2-one, stands out as a versatile and valuable molecule with wide-ranging applications in pharmaceuticals, agrochemicals, and organic synthesis. Its structural versatility and reactivity make it an essential component in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing scientific and industrial endeavors.